Cas no 1024168-37-3 (2-(Dansylsulfonamido)ethyl-3-(N-sulfosuccinimidylcarboxy)ethyl Disulfide, Sodium Salt)

• Product Name: 2-(Dansylsulfonamido)ethyl-3-(N-sulfosuccinimidylcarboxy)ethyl Disulfide, Sodium Salt
• CAS No: 1024168-37-3
• MF: C₂₁H₂₄N₃NaO₉S₄
• MW: 613.679731369019
• CID: 1064886
• Update Time: 2025-08-04

2-(Dansylsulfonamido)ethyl-3-(N-sulfosuccinimidylcarboxy)ethyl Disulfide, Sodium Salt Chemical and Physical Properties

Names and Identifiers

• 2-(Dansylsulfonamido)ethyl-3-(N-sulfosuccinimidylcarboxy)ethyl Disulfide, Sodium Salt
• sodium,1-[3-[2-[[5-(dimethylamino)naphthalen-1-yl]sulfonylamino]ethyldisulfanyl]propanoyloxy]-2,5-dioxopyrrolidine-3-sulfonate
• 3-[[2-[[[5-(DiMethylaMino)-1-naphthalenyl]sulfonyl]aMino]ethyl]dithio]propanoic Acid 2,5-Dioxo-3-sulfo-1-pyrrolidinyl Ester, SodiuM Salt
• 3-[[2-[[[5-(Dimethylamino)-1-naphthalenyl]sulfonyl]amino]ethyl]dithio]propanoic acid 2,5-dioxo-3-sulfo-1-pyrrolidinyl ester sodium salt (1:1)

• Inchi： 1S/C21H25N3O9S4.Na/c1-23(2)16-7-3-6-15-14(16)5-4-8-17(15)36(28,29)22-10-12-35-34-11-9-20(26)33-24-19(25)13-18(21(24)27)37(30,31)32;/h3-8,18,22H,9-13H2,1-2H3,(H,30,31,32);/q;+1/p-1
• InChI Key： XBLNUDOTHYPOOO-UHFFFAOYSA-M
• SMILES： S(C1C(N(C(C1)=O)OC(CCSSCCNS(C1=CC=CC2=C(C=CC=C12)N(C)C)(=O)=O)=O)=O)(=O)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 613.02900

Experimental Properties

• PSA: 237.65000
• LogP: 3.57690

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalene sulfonic acids and derivatives 1-naphthalene sulfonic acids and derivatives

Additional information on 2-(Dansylsulfonamido)ethyl-3-(N-sulfosuccinimidylcarboxy)ethyl Disulfide, Sodium Salt

2-(Dansylsulfonamido)ethyl-3-(N-sulfosuccinimidylcarboxy)ethyl Disulfide, Sodium Salt: A Comprehensive Overview

The compound with CAS No 1024168-37-3, known as 2-(Dansylsulfonamido)ethyl-3-(N-sulfosuccinimidylcarboxy)ethyl Disulfide, Sodium Salt, is a highly specialized chemical entity with significant applications in the fields of biochemistry and molecular biology. This compound has garnered attention due to its unique structural features and its role in various biochemical processes. Recent studies have highlighted its potential in drug delivery systems and as a stabilizing agent in complex molecular interactions.

The Dansylsulfonamido group within the molecule is a key feature that contributes to its reactivity and selectivity in biochemical reactions. This group has been extensively studied for its ability to act as a photoactivatable moiety, enabling precise control over molecular interactions in vitro and in vivo. Researchers have demonstrated that this functionality can be utilized in the development of novel imaging agents for diagnostic purposes, particularly in the context of fluorescence-based assays.

Another critical component of this compound is the N-sulfosuccinimidylcarboxy group, which plays a pivotal role in cross-linking reactions. This group has been shown to facilitate the formation of stable bonds between proteins and other biomolecules, making it invaluable in the study of protein-protein interactions and the construction of bioconjugates. Recent advancements in click chemistry have further enhanced the utility of this group, enabling more efficient and selective cross-linking strategies.

The disulfide linkage within the molecule is another area of intense research interest. Disulfide bonds are fundamental to the structural integrity of many proteins and are often utilized as redox-sensitive moieties in drug delivery systems. Studies have shown that this compound can serve as a precursor for the synthesis of redox-responsive polymers, which have applications in targeted drug delivery and controlled release systems.

As a sodium salt, this compound exhibits enhanced solubility in aqueous solutions, making it particularly suitable for use in biological systems where precise control over concentration is essential. This property has been leveraged in recent studies exploring its use as a stabilizing agent for enzymes and other sensitive biomolecules under varying physiological conditions.

Recent research has also focused on the potential of this compound as a building block for more complex molecular architectures. Its modular design allows for easy functionalization, enabling the creation of tailor-made molecules with specific biological activities. For instance, researchers have successfully incorporated this compound into self-assembling peptide systems, demonstrating its potential in nanotechnology and materials science.

In summary, 2-(Dansylsulfonamido)ethyl-3-(N-sulfosuccinimidylcarboxy)ethyl Disulfide, Sodium Salt (CAS No 1024168-37-3) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical properties and functional groups make it an invaluable tool in modern biochemical research and development.